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Compound of Interest

Compound Name: 3-Fluorophenyl acetate

Cat. No.: B1295240

As researchers and scientists, our commitment to discovery goes hand-in-hand with our
responsibility for safety and environmental stewardship. The proper handling and disposal of
chemical reagents are paramount to this mission. This guide provides a detailed, step-by-step
protocol for the safe disposal of 3-Fluorophenyl acetate, a versatile yet hazardous compound
frequently used in organic synthesis and pharmaceutical development.[1] The procedures
outlined below are designed to ensure the safety of laboratory personnel and compliance with
regulatory standards.

Section 1: Hazard Identification and Immediate
Precautions

Understanding the specific hazards of 3-Fluorophenyl acetate (CAS No: 701-83-7) is the
critical first step in its safe management.[2] This compound is a combustible liquid and poses
several health risks.[2] It is harmful if swallowed, causes skin irritation, may cause an allergic
skin reaction, causes serious eye damage, and may cause respiratory irritation.[2]

Immediate Actions upon Exposure:

o Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate medical attention.[3]

o Skin: Remove contaminated clothing and wash the affected area with plenty of soap and
water. If skin irritation or a rash occurs, seek medical advice.[3][4]
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 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if respiratory symptoms persist.[3]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[5]

Section 2: Personal Protective Equipment (PPE)
Protocol

Before handling or disposing of 3-Fluorophenyl acetate, it is mandatory to wear appropriate
personal protective equipment. The rationale is to create a barrier between the user and the
chemical, preventing accidental exposure through contact, inhalation, or absorption.

Required PPE:

Eye/Face Protection: Wear chemical safety goggles and a face shield.[2] Standard safety
glasses are not sufficient.

e Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene. Inspect gloves
for any signs of degradation or perforation before use. Dispose of contaminated gloves after
use.

» Body Protection: A flame-retardant lab coat and closed-toe shoes are required. For larger
quantities or in case of a spill, a chemical-resistant apron or full suit may be necessary.

» Respiratory Protection: Use a NIOSH-approved respirator with an appropriate filter (e.g.,
type ABEK EN14387) if working in a poorly ventilated area or if vapors are generated.[2]

Section 3: Disposal Procedures

The appropriate disposal method for 3-Fluorophenyl acetate depends on the quantity of
waste generated. Under no circumstances should this chemical be disposed of down the drain
or in regular trash.[6]

Small amounts of residual 3-Fluorophenyl acetate and materials contaminated with it (e.g.,
pipette tips, filter paper, gloves) must be handled as hazardous waste.
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Step-by-Step Protocol:

Segregation: Collect all contaminated solid materials in a designated, clearly labeled
hazardous waste container. The container should be made of a compatible material (e.g.,
polyethylene) and have a secure lid.

Labeling: The waste container must be labeled "Hazardous Waste" and include the full
chemical name: "3-Fluorophenyl acetate," the CAS number (701-83-7), and the relevant
hazard pictograms (e.g., corrosive, irritant).

Storage: Store the sealed waste container in a designated satellite accumulation area within
the laboratory. This area should be well-ventilated and away from incompatible materials like
strong oxidizing agents and bases.[3]

Pickup: Arrange for the collection of the hazardous waste by your institution's Environmental
Health and Safety (EHS) department or a licensed chemical waste disposal service.

For larger quantities of 3-Fluorophenyl acetate, the primary disposal method is through a

licensed professional waste disposal service.

Step-by-Step Protocol:

Original Container: Whenever possible, leave the chemical in its original container.[5] This
ensures it is properly labeled and avoids the risks associated with transferring the chemical.

Secure Packaging: Ensure the container is tightly sealed and placed in a secondary
container (e.g., a plastic tub) to prevent spills during transport.

Labeling: If not in the original container, create a durable, legible label with "Hazardous
Waste," the chemical name "3-Fluorophenyl acetate,” CAS number, and all applicable
hazard warnings.

Documentation: Complete all necessary hazardous waste disposal forms as required by your
institution and local regulations.

Professional Disposal: Contact your EHS office or a certified hazardous waste disposal
company to arrange for pickup and disposal.[5][6] These services are equipped to handle

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1295240?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA15635&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1295240?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/sds/sial/y0000341
https://www.benchchem.com/product/b1295240?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/sds/sial/y0000341
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-l/S25378.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

and dispose of combustible and toxic liquids in an environmentally responsible manner,
typically through high-temperature incineration.

Section 4: Emergency Response for Spills

In the event of a spill, immediate and correct action is crucial to mitigate hazards.
Procedure for a Small Spill:

o Evacuate: Alert personnel in the immediate area and restrict access.

e Ventilate: Ensure the area is well-ventilated.

o Contain: Use an inert, non-combustible absorbent material (e.g., vermiculite, sand, or earth)
to contain the spill. Do not use combustible materials like paper towels.

o Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste
container.[3]

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.
Collect all cleaning materials as hazardous waste.

e Report: Report the incident to your laboratory supervisor and EHS department.

For large spills, evacuate the area immediately and contact your institution's emergency
response team.

Data Summary Table
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Property Value Source
CAS Number 701-83-7 [1112]
Molecular Formula C8H7FO2 [1][2]
Molecular Weight 154.14 g/mol [11[2]
Appearance Colorl.ess' to almost colorless 1]
clear liquid

Boiling Point 77-78 °C at 13 mmHg [1][2]
Flash Point 75.6 °C (168.1 °F) - closed cup  [2]
Density 1.147 g/mL at 25 °C [2]

GHS Hazard Codes

H302, H315, H317, H318,
H335

[2]

Storage Class

10 - Combustible liquids

[2]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-

Fluorophenyl acetate.

© 2025 BenchChem. All rights reserved. 5/7

Tech Support


https://www.chemimpex.com/products/45254
https://www.sigmaaldrich.com/TW/zh/product/aldrich/638498
https://www.chemimpex.com/products/45254
https://www.sigmaaldrich.com/TW/zh/product/aldrich/638498
https://www.chemimpex.com/products/45254
https://www.sigmaaldrich.com/TW/zh/product/aldrich/638498
https://www.chemimpex.com/products/45254
https://www.chemimpex.com/products/45254
https://www.sigmaaldrich.com/TW/zh/product/aldrich/638498
https://www.sigmaaldrich.com/TW/zh/product/aldrich/638498
https://www.sigmaaldrich.com/TW/zh/product/aldrich/638498
https://www.sigmaaldrich.com/TW/zh/product/aldrich/638498
https://www.sigmaaldrich.com/TW/zh/product/aldrich/638498
https://www.benchchem.com/product/b1295240?utm_src=pdf-body
https://www.benchchem.com/product/b1295240?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Is the quantity > 5g
OR is it unadulterated liquid?
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container for solids. Use secondary containment.

'

Store in designated
satellite accumulation area.
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Caption: Disposal workflow for 3-Fluorophenyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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